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Compound of Interest

Compound Name: Sudan red 7B-d5
Cat. No.: B15558912
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
associated with a Certificate of Analysis (CoA) for the isotopically labeled compound, Sudan
Red 7B-d5. This document is intended to serve as a detailed reference for researchers utilizing

this compound in analytical and developmental studies.

Core Data Summary

The following table summarizes the key quantitative and qualitative data typically presented in
a Certificate of Analysis for Sudan Red 7B-d5.
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Parameter Specification Method Reference
Identity
N-(ethyl-d5)-1-((4-
IUPAC Name (phenyldiazenyl)phenyl)diazen Nomenclature Standard
yl)naphthalen-2-amine
Not available for deuterated
CAS Number -
form
Molecular Formula C24H16DsNs Mass Spectrometry
Molecular Weight 384.49 g/mol Mass Spectrometry
Purity
Purity by HPLC 296.0% HPLC-UV

Physical Properties

Appearance Dark red powder Visual Inspection
Melting Point 130 °C (decomposes) USP <741>

- Soluble in acetone, DMF, and
Solubility Internal Method

DMSO

Spectroscopic Data

UV/Vis Amax

525 nm

UV/Vis Spectroscopy

Mass Spectrum

Conforms to structure

Mass Spectrometry

1H-NMR Spectrum

Conforms to structure

NMR Spectroscopy

Experimental Protocols

Detailed methodologies for the key analytical tests performed are outlined below. These
protocols are representative of standard procedures for the quality control of chemical
reference standards.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

¢ Objective: To determine the purity of Sudan Red 7B-d5 by separating it from any potential
impurities.

¢ Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
o Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um).

o

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

o

[¢]

Detection Wavelength: 520 nm.

[¢]

Injection Volume: 10 pL.

o

Column Temperature: 35 °C.

o Sample Preparation: A stock solution of the sample is prepared in acetonitrile at a
concentration of approximately 1 mg/mL. This is further diluted to a working concentration
suitable for HPLC analysis.

o Data Analysis: The peak area of Sudan Red 7B-d5 is compared to the total area of all peaks
in the chromatogram to calculate the percentage purity.

Mass Spectrometry (MS) for Identity Confirmation

o Objective: To confirm the molecular weight and structure of Sudan Red 7B-d5.

e Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS).

« lonization Technique: Electrospray lonization (ESI) in positive mode is typically used.
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o Data Acquisition: The instrument is set to scan for the expected mass-to-charge ratio (m/z) of
the protonated molecule [M+H]*.

o Sample Preparation: The sample is prepared as a dilute solution in a suitable solvent like
acetonitrile or methanol.

o Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the
parent ion corresponding to the molecular weight of Sudan Red 7B-d5.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

o Objective: To confirm the chemical structure and isotopic labeling of Sudan Red 7B-d5.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Solvent: Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds).

o Experiment: A standard proton (*H) NMR experiment is performed.

o Data Analysis: The *H-NMR spectrum is analyzed for the characteristic chemical shifts and
coupling patterns of the protons in the Sudan Red 7B molecule. The absence of signals
corresponding to the ethyl group protons confirms the deuteration at this position.

Visualizations

The following diagrams illustrate a typical workflow for the certification of a chemical reference
standard and a simplified representation of a potential analytical pathway.
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Workflow for Chemical Standard Certification

Receipt of Raw Material

:

Initial Quality Control
(Appearance, Solubility)

Structural Confirmation Purity Determination Characterization
(NMR, Mass Spectrometry) (HPLC, GC) (Melting Point, UV/Vis)

Certificate of Analysis Generation

Release for Use

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the quality control and certification process for
a chemical reference standard.
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Analytical Pathway for Sudan Red 7B-d5

Sample Preparation

Weighing

:

Dissolution in Solvent

HPLC-UV

Data Interpretatign

Purity Calculation Structural Verification

Click to download full resolution via product page

Caption: A diagram showing the logical flow from sample preparation to data analysis for the
characterization of Sudan Red 7B-d5.

¢ To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Sudan Red
7B-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558912/docs#technical-guide-certificate-of-
analysis-for-sudan-red-7b-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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